Cas no 1804481-74-0 (3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804481-74-0
• MF: C₆H₃F₃IN₃O₅S
• MW: 413.069802522659
• CID: 4835448
• Update Time: 2025-06-12

3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C6H3F3IN3O5S/c7-6(8,9)18-5-3(10)4(13(14)15)2(1-12-5)19(11,16)17/h1H,(H2,11,16,17)
• InChI Key： UGMDVISVPXZLJH-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1[N+](=O)[O-])S(N)(=O)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide

Introduction to 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804481-74-0)

3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804481-74-0, represents a sophisticated molecular scaffold with potential applications in the development of novel therapeutic agents. Its structural features, including the presence of an iodine atom, a nitro group, a trifluoromethoxy substituent, and a sulfonamide moiety, make it a versatile building block for further chemical modifications and biological evaluations.

The significance of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide lies in its ability to serve as a precursor for synthesizing more complex molecules with tailored pharmacological properties. The iodine substituent, for instance, allows for further functionalization via cross-coupling reactions, which are widely employed in the construction of biaryl compounds—a class of molecules known for their diverse biological activities. Meanwhile, the nitro group can be reduced to an amine, enabling the introduction of additional functional handles that can be exploited in drug design.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate the electronic properties and metabolic stability of drug candidates. In recent years, fluorinated compounds have been extensively studied for their improved pharmacokinetic profiles, including enhanced lipophilicity and resistance to enzymatic degradation. The sulfonamide moiety further contributes to the compound's versatility, as sulfonamides are well-documented pharmacophores in many approved drugs, exhibiting activities ranging from antibacterial to anti-inflammatory effects.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Pyridine derivatives, in particular, have been extensively explored due to their prevalence in bioactive molecules. The combination of these structural elements in 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide makes it an attractive candidate for further investigation. Researchers have leveraged similar scaffolds to develop inhibitors targeting various biological pathways, including kinases and transcription factors.

In the context of contemporary drug discovery, the synthesis and characterization of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide have been influenced by cutting-edge methodologies such as flow chemistry and microwave-assisted synthesis. These techniques enable rapid and scalable production of complex molecules, which is crucial for high-throughput screening programs. Moreover, computational modeling has played a pivotal role in predicting the binding affinity and metabolic fate of this compound, thereby guiding rational drug design efforts.

The biological activity of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide has been explored in several preclinical studies. Notably, researchers have investigated its potential as an intermediate in the synthesis of small-molecule inhibitors for oncology applications. The pyridine core is a common feature in kinase inhibitors, and modifications at the 3-position (iodinated), 4-position (nitro), 2-position (trifluoromethoxy), and 5-position (sulfonamide) provide multiple opportunities for fine-tuning biological activity. Preliminary data suggest that derivatives of this compound exhibit promising inhibitory effects on certain cancer-related kinases.

Another area of interest is the use of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide as a building block for developing antimicrobial agents. The sulfonamide group is known to interact with bacterial enzymes involved in folic acid synthesis, making it a key pharmacophore in antibiotics like sulfamethoxazole. By incorporating additional substituents such as fluorine atoms, researchers aim to enhance the efficacy and spectrum of activity against resistant bacterial strains. This approach aligns with global efforts to address rising rates of antimicrobial resistance.

The synthetic route to 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide involves multi-step organic transformations that highlight modern synthetic strategies. Key steps include nucleophilic aromatic substitution at the 3-position of 4-nitropyridine derivatives followed by selective functionalization at other positions using appropriate protecting groups and reagents. The introduction of the trifluoromethoxy group typically employs fluorinating agents such as Selectfluor or DAST under controlled conditions to ensure regioselectivity.

The sulfonamide functionality is typically introduced via reaction with sulfonyl chlorides or sulfonyl azides in the presence of suitable bases such as triethylamine or sodium hydride. Careful optimization of reaction conditions is essential to minimize side products and maximize yield. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are employed to confirm the structural integrity and purity of the final product.

In conclusion,3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide represents a valuable intermediate in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features offer numerous possibilities for further derivatization and biological evaluation. As research continues to uncover new synthetic methodologies and pharmacological targets,3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-sulfonamide is poised to play an increasingly important role in the development of next-generation pharmaceuticals.